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Compound of Interest

Compound Name:
2-amino-N-(3,5-

dimethylphenyl)benzamide

CAS No.: 102630-82-0

Cat. No.: B2913392

Get Quote

A Note on the Initial Topic: This guide was initially planned to compare Chlorantraniliprole with

2-amino-N-(3,5-dimethylphenyl)benzamide. However, a thorough literature review revealed

that 2-amino-N-(3,5-dimethylphenyl)benzamide is not a recognized insecticide. A structurally

related compound, 2-amino-5-chloro-N,3-dimethylbenzamide, is a known chemical

intermediate used in the synthesis of Chlorantraniliprole itself and does not possess the same

insecticidal mode of action.[1][2][3][4][5] To provide a scientifically meaningful and valuable

comparison for researchers, this guide has been pivoted to compare two commercially

significant, active insecticides from the same chemical class: Chlorantraniliprole and

Flubendiamide.

Introduction to Diamide Insecticides
The diamide class of insecticides represents a significant advancement in pest management,

offering potent activity against key insect pests, primarily within the order Lepidoptera.[6][7]

Classified by the Insecticide Resistance Action Committee (IRAC) as Mode of Action Group 28,

these compounds share a novel and specific molecular target: the insect ryanodine receptor
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(RyR).[6] This specificity provides excellent efficacy against target pests while conferring a

favorable safety profile for many non-target organisms, including mammals.[7][8]

This guide provides an in-depth comparison of two leading diamide insecticides:

Chlorantraniliprole, an anthranilic diamide, and Flubendiamide, the first commercialized

phthalic acid diamide.[6][9] We will explore their mechanisms, comparative efficacy, and key

physicochemical differences to inform research and application strategies.

Chemical Structure and Properties
While both molecules are diamides, their core structures differ, which influences their biological

activity and properties. Chlorantraniliprole is an anthranilic diamide, whereas Flubendiamide is

classified as a phthalic acid diamide.[6]

Chlorantraniliprole

IUPAC Name: 3-bromo-N-[4-chloro-2-methyl-6-(methylcarbamoyl)phenyl]-1-(3-chloropyridin-

2-yl)-1H-pyrazole-5-carboxamide[2]

Chemical Formula: C₁₈H₁₄BrCl₂N₅O₂[2]

Molar Mass: 483.15 g/mol [2]

Flubendiamide

IUPAC Name: N²-[1,1-dimethyl-2-(methylsulfonyl)ethyl]-3-iodo-N¹-[2-methyl-4-[1,2,2,2-

tetrafluoro-1-(trifluoromethyl)ethyl]phenyl]-1,2-benzenedicarboxamide

Chemical Formula: C₂₃H₂₂F₇IN₂O₄S

Molar Mass: 702.4 g/mol

Mechanism of Action: A Shared Target
The primary mode of action for both Chlorantraniliprole and Flubendiamide is the modulation of

insect ryanodine receptors.[6][10] These receptors are ligand-gated calcium channels located

on the sarcoplasmic reticulum of muscle cells, essential for regulating muscle contraction.
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The binding of a diamide insecticide locks the RyR in a partially open state.[6] This leads to an

uncontrolled and sustained leakage of calcium ions (Ca²⁺) from internal stores into the

cytoplasm.[6][10] The resulting depletion of intracellular Ca²⁺ stores and elevated cytosolic

Ca²⁺ levels cause rapid cessation of feeding, muscle paralysis, lethargy, and ultimately, insect

death.[6]

A critical feature of this mechanism is its high selectivity for insect RyRs over mammalian

isoforms, which is the basis for the low mammalian toxicity of these compounds.[7][8] While

both compounds target the RyR, radioligand binding studies suggest they may bind at different,

allosterically coupled sites, which could have implications for the development of resistance.

[11][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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